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Compound of Interest

Compound Name: Solusprin

Cat. No.: B1208106

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
Solusprin, with its active ingredient acetylsalicylic acid (aspirin), requires specific handling and
disposal procedures to mitigate risks to personnel and the environment.[1] This guide provides
essential, step-by-step instructions for the safe disposal of Solusprin waste.

Key Safety and Hazard Information

Acetylsalicylic acid is harmful if swallowed and can cause irritation to the skin, eyes, and
respiratory system.[1] It is also a combustible dust, which can form explosive mixtures in the
air.[1] Adherence to proper disposal protocols is crucial to prevent accidental exposure and
environmental contamination.

Quantitative Data for Acetylsalicylic Acid

The following table summarizes key quantitative data for acetylsalicylic acid, the active
ingredient in Solusprin.
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Property Value
Molecular Formula CoHsO4
Molecular Weight 180.16 g/mol
Melting Point 135°C (275°F)
Oral LD50 (Rat) 950 mg/kg
Water Solubility Slightly soluble

Experimental Protocol: Disposal Procedure for
Solusprin (Acetylsalicylic Acid) Waste

This protocol outlines the necessary steps for the safe disposal of Solusprin in a laboratory
environment.

1. Personal Protective Equipment (PPE): Before handling Solusprin waste, it is imperative to
wear appropriate PPE. This includes:

Safety glasses with side shields or chemical safety goggles.[1]
e Alaboratory coat.[1]
e Chemical-resistant gloves.[1]

« |n situations where dust formation is possible, a NIOSH-approved respirator should be used.

[1]
2. Waste Collection and Segregation:
o Collect all Solusprin waste in a designated, properly labeled, and sealed container.[1][2]

e Itis crucial to not mix Solusprin waste with other waste streams. Whenever possible, leave
the chemical in its original container.

o For spilled material, use a moistened cloth or absorbent pad to clean the area, avoiding dust
creation.[1] Place the contaminated materials in a separate, sealed bag or container labeled
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with the chemical name and the date of the spill.[1]
3. Storage of Waste:

o Store the sealed waste container in a well-ventilated, designated hazardous waste
accumulation area.

o Ensure the storage area is away from incompatible materials and sources of ignition.
4. Final Disposal:
» Never dispose of solid Solusprin or acetylsalicylic acid down the drain.[1]

e The disposal of Solusprin waste must be conducted through a licensed professional waste
disposal service.[1][3]

e The recommended method of disposal is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[1]

o Empty or uncleaned containers should be handled with the same precautions as the product
itself and disposed of accordingly.[1]

 All disposal activities must be in strict accordance with institutional, local, state, and federal
regulations.[3][4]

Environmental Considerations

Pharmaceuticals, including acetylsalicylic acid, have been detected in surface waters and can
have adverse effects on aquatic organisms.[5][6] Improper disposal contributes to this
environmental contamination. Therefore, following the prescribed disposal procedures is
essential to protect ecosystems.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Solusprin
waste.
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Start: Solusprin Waste Generated

i

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

i

Collect Waste in a Labeled,
Sealed Container

i

Segregate from Other
Waste Streams

End: Waste Disposed Safely
and in Compliance

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safe Disposal of Solusprin (Acetylsalicylic Acid) in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208106#solusprin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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